Cas no 69123-58-6 (1-(4-nitrophenyl)-3-(1,3-thiazol-2-yl)urea)

• Product Name: 1-(4-nitrophenyl)-3-(1,3-thiazol-2-yl)urea
• CAS No: 69123-58-6
• MF: C₁₀H₈N₄O₃S
• MW: 264.260519981384
• CID: 889502
• PubChem ID: 325110
• Update Time: 2025-04-19

1-(4-nitrophenyl)-3-(1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-3-(1,3-thiazol-2-yl)urea
• DTXSID70315178
• CHEMBL3230523
• NSC292925
• NSC-292925
• Urea, N-(4-nitrophenyl)-N'-2-thiazolyl-
• 69123-58-6

• Inchi： 1S/C10H8N4O3S/c15-9(13-10-11-5-6-18-10)12-7-1-3-8(4-2-7)14(16)17/h1-6H,(H2,11,12,13,15)
• InChI Key： PGIDRUDGZXJAIH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 264.03171130g/mol
• Monoisotopic Mass: 264.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 128Ų